Cas no 100616-84-0 (5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine)

• Product Name: 5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine
• CAS No: 100616-84-0
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 5185474
• Update Time: 2026-03-05

5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine

• Inchi： 1S/C13H16N2S/c1-7-5-8(2)11(9(3)6-7)12-10(4)16-13(14)15-12/h5-6H,1-4H3,(H2,14,15)
• InChI Key： UWMQECXWKMWCBP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2=C(C)C=C(C)C=C2C)N=C1N

Additional information on 5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine

Introduction to 5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine (CAS No. 100616-84-0)

5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine (CAS No. 100616-84-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds and is characterized by its unique structural features, which include a thiazole ring and multiple methyl substituents. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for various research and development activities.

The chemical structure of 5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine is composed of a thiazole ring with a methyl group at the 5-position and an amine group at the 2-position. The phenyl ring is substituted with three methyl groups at the 2, 4, and 6 positions, which significantly influence the compound's physical and chemical properties. The presence of these substituents enhances the compound's lipophilicity and improves its ability to interact with biological targets.

In recent years, 5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine has garnered considerable attention due to its potential therapeutic applications. Research studies have demonstrated that this compound exhibits promising pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. These findings have sparked interest in exploring its potential as a lead compound for drug development.

Anti-inflammatory Properties: One of the key areas of research involving 5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Antioxidant Activity: Another important aspect of 5-Methyl-4-(2,4,6-trimethyl-phenyl)-thiazol-2-ylamine is its antioxidant properties. Oxidative stress plays a crucial role in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage. This property suggests its potential use as a protective agent in preventing or mitigating oxidative stress-related conditions.

Anti-cancer Potential: The anti-cancer properties of 5-Methyl-4-(2,4,6-triamethylphenyl)-thiazol-2-ylamine have also been investigated. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit their proliferation. Specifically, it has been found to target key signaling pathways involved in cancer cell survival and growth. These findings highlight its potential as a novel therapeutic agent for cancer treatment.

Beyond its pharmacological activities, 5-Methyl-4-(2,4,6-trimethylphenyl)-thiazol-2-ylamine has also been studied for its synthetic accessibility and ease of modification. Its modular structure allows for the introduction of various functional groups through well-established synthetic routes. This flexibility enables researchers to optimize the compound's properties for specific therapeutic applications.

In conclusion, 5-Methyl-4-(2,4,6-trimethylphenyl)-thiazol-2-ylamine (CAS No. 100616-84-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.